
Literature Review: N-(Diethylboryl)benzamide -
An Analysis of Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(Diethylboryl)benzamide

Cat. No.: B126085 Get Quote

A comprehensive review of scientific literature reveals a significant scarcity of available

research on the specific compound N-(Diethylboryl)benzamide. While a single chemical

supplier lists the compound with the CAS number 150465-95-5, there is a notable absence of

published experimental data, including synthesis protocols, quantitative analysis, or

applications in signaling pathways, which are required for an in-depth technical guide.

The initial investigation sought to collate and present a detailed whitepaper encompassing

quantitative data, experimental methodologies, and pathway visualizations related to N-
(Diethylboryl)benzamide. However, extensive searches have yielded no primary research

articles or patents that would provide the necessary information to fulfill this request. The

available literature focuses on related but structurally distinct compounds, primarily N,N-

Diethylbenzamide, and the broader field of organoboron chemistry.

Key Distinctions and Related Compounds
It is crucial to distinguish N-(Diethylboryl)benzamide from the well-documented N,N-

Diethylbenzamide. In the latter, two ethyl groups are attached to the amide nitrogen. In the

requested compound, a diethylboryl group (-B(CH₂CH₃)₂) would be bonded to the amide

nitrogen. This structural difference leads to significantly different chemical properties and

reactivity.

While direct information on N-(Diethylboryl)benzamide is unavailable, the following related

areas of research were explored:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b126085?utm_src=pdf-interest
https://www.benchchem.com/product/b126085?utm_src=pdf-body
https://www.benchchem.com/product/b126085?utm_src=pdf-body
https://www.benchchem.com/product/b126085?utm_src=pdf-body
https://www.benchchem.com/product/b126085?utm_src=pdf-body
https://www.benchchem.com/product/b126085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Borylated Amides: Research exists on the synthesis and reactivity of N-borylated amides

in a more general context. These compounds are often intermediates in organic synthesis.

For instance, the activation of amides through N-borylation can facilitate subsequent

chemical transformations.

Organoboron Compounds in Drug Discovery: Organoboron compounds, particularly boronic

acids and their derivatives, are of significant interest in medicinal chemistry.[1][2][3][4] They

are utilized in various applications, including as enzyme inhibitors and for boron neutron

capture therapy (BNCT).[3][4][5]

Benzamide Derivatives: The benzamide scaffold is present in numerous biologically active

molecules and pharmaceuticals.[6] Research on various substituted benzamides is

extensive, covering their synthesis and biological activities.

Proposed Alternative Focus: N,N-Diethylbenzamide
Given the lack of specific data for N-(Diethylboryl)benzamide, we propose a pivot to a

comprehensive technical guide on N,N-Diethylbenzamide. This widely studied compound offers

a wealth of available information, allowing for the creation of a detailed report that would

include:

Synthesis Protocols: Multiple established methods for the synthesis of N,N-

Diethylbenzamide exist, including the reaction of benzoyl chloride with diethylamine.

Quantitative Data: Spectroscopic data (NMR, IR, Mass Spectrometry), physical properties

(melting point, boiling point, solubility), and crystallographic data are readily available.

Applications: N,N-Diethylbenzamide is a well-known insect repellent (DEET) and its mode of

action and biological effects have been extensively studied. It also serves as a versatile

directing group in organic synthesis, particularly in directed ortho-metalation reactions.

Conclusion
A detailed technical guide on N-(Diethylboryl)benzamide that meets the user's core

requirements cannot be generated at this time due to the absence of published scientific

literature. We recommend redirecting the focus to the closely related and extensively

researched compound, N,N-Diethylbenzamide, for which a comprehensive and data-rich
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whitepaper can be produced. Alternatively, a broader review of the synthesis and applications

of N-borylated amides could be provided, though it would lack the specific focus on the

diethylboryl derivative of benzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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